2,5-Dichloro-4-nitrobenzo[d]thiazole

• IUPAC Name: 2,5-dichloro-4-nitro-1,3-benzothiazole
• InChI: InChI=1S/C7H2Cl2N2O2S/c8-3-1-2-4-5(6(3)11(12)13)10-7(9)14-4/h1-2H
• InChI Key: AZKSOPCCDWGCJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1SC(=N2)Cl)[N+](=O)[O-])Cl
• Molecular Formula: C7H2Cl2N2O2S
• Molecular Weight: 249.07 g/mol
• CAS RN: 2243507-48-2

Description

2,5-Dichloro-4-nitrobenzo[d]thiazole is an organic compound that has gained considerable attention in various fields of research and industry. It has a molecular weight of 249.08.

Synthesis Analysis

Thiazoles are synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. A series of (2-aminothiazol-4-yl)methylesters were synthesized by Karuvalam et al. (2012) and investigated for their antitubercular activity against M. tuberculosis H37Rv strain.

Molecular Structure Analysis

The molecular structure of 2,5-Dichloro-4-nitrobenzo[d]thiazole is characterized by a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

Thiazoles undergo various chemical reactions. The aromaticity of the thiazole ring is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical And Chemical Properties Analysis

2,5-Dichloro-4-nitrobenzo[d]thiazole is a powder. The storage temperature is room temperature.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

For instance, the thiazole ring’s aromaticity, characterized by the delocalization of a lone pair of π-electrons of the sulfur atom, allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for nucleophilic substitution . This suggests that 2,5-Dichloro-4-nitrobenzo[d]thiazole may interact with its targets through similar mechanisms.

Safety and Hazards

The safety data sheet for 2,5-Dichloro-4-nitrobenzo[d]thiazole indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for 2,5-Dichloro-4-nitrobenzo[d]thiazole are not mentioned in the search results, thiazoles have been the subject of extensive research due to their diverse biological activities. They are used in various fields of research and industry, suggesting potential for further exploration and development.